Cas no 1261987-02-3 (3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid
• CAS No: 1261987-02-3
• MF: C₁₅H₁₁FO₅
• MW: 290.243248224258
• MDL: MFCD18322127
• CID: 2767744
• PubChem ID: 53227957
• Update Time: 2025-06-08

3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80691490
• 1261987-02-3
• 3-(3-FLUORO-4-METHOXYCARBONYLPHENYL)-5-HYDROXYBENZOIC ACID
• 3'-Fluoro-5-hydroxy-4'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid, 95%
• MFCD18322127
• 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid

• MDL： MFCD18322127
• Inchi： 1S/C15H11FO5/c1-21-15(20)12-3-2-8(7-13(12)16)9-4-10(14(18)19)6-11(17)5-9/h2-7,17H,1H3,(H,18,19)
• InChI Key： DHOHOMBJLPZZTN-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 290.05905161Da
• Monoisotopic Mass: 290.05905161Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid

Introduction to 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid (CAS No. 1261987-02-3)

3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid (CAS No. 1261987-02-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cardiovascular diseases and cancer. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid is a white crystalline solid with a molecular formula of C₁₅H₁₁FO₄. It has a molecular weight of 286.24 g/mol. The compound is soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. The presence of a hydroxyl group and a carboxylic acid group in its structure confers it with both acidic and hydrophilic properties, making it suitable for various chemical reactions and biological assays.

Synthesis Methods: The synthesis of 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid can be achieved through several routes. One common method involves the reaction of 3-fluoro-4-methoxycarbonylbenzaldehyde with 5-hydroxybenzyl alcohol followed by oxidation to form the carboxylic acid. Another approach involves the coupling of 3-fluoro-4-methoxycarbonylphenylboronic acid with 5-hydroxybenzoic acid using palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid. One of its most notable properties is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. Additionally, it has demonstrated antioxidant properties, which can help protect cells from oxidative stress and damage.

In the context of cardiovascular diseases, 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid has shown promise in reducing blood pressure and improving vascular function. Studies have indicated that it can modulate the expression of genes involved in vascular remodeling and endothelial function, thereby contributing to the prevention and treatment of hypertension and atherosclerosis.

Cancer Research: The anticancer potential of 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid has also been explored extensively. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. It achieves this by targeting multiple signaling pathways involved in cell proliferation and survival. Furthermore, it has shown synergistic effects when combined with conventional chemotherapeutic agents, enhancing their efficacy while reducing toxicity.

Clinical Trials: While most of the research on 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid is still at the preclinical stage, several clinical trials are underway to evaluate its safety and efficacy in human subjects. These trials are focusing on its potential applications in treating inflammatory diseases and cancer. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

Mechanisms of Action: The multifaceted biological activities of 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid are attributed to its ability to interact with multiple molecular targets. For instance, it can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. Additionally, it can inhibit the activation of mitogen-activated protein kinases (MAPKs), which play crucial roles in cell signaling pathways related to proliferation and survival.

Future Directions: Despite the promising findings, further research is needed to fully elucidate the mechanisms underlying the biological activities of 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic index. Additionally, efforts are being made to develop novel drug delivery systems that can improve its targeting specificity and reduce side effects.

In conclusion, 3-(3-Fluoro-4-methoxycarbonylphenyl)-5-hydroxybenzoic acid (CAS No. 1261987-02-3) is a promising compound with diverse biological activities that hold significant therapeutic potential. Its unique chemical structure and multifaceted mechanisms of action make it an attractive candidate for further development in various medical applications. As research continues to advance, it is anticipated that this compound will play an increasingly important role in the treatment of inflammatory diseases, cardiovascular disorders, and cancer.